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Compound of Interest

Compound Name: 6-Methylpyridine-2,4-diol

Cat. No.: B1395542 Get Quote

Prepared by: Gemini, Senior Application Scientist

This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and emergency procedures for 6-
Methylpyridine-2,4-diol (CAS No. 70254-45-4). The protocols and recommendations herein

are synthesized from established safety data and best practices for handling pyridine-class

compounds in a laboratory setting.

Section 1: Compound Identification and
Physicochemical Properties
6-Methylpyridine-2,4-diol, also known as 4-hydroxy-6-methyl-2-pyridinone, is a heterocyclic

compound with applications in medicinal chemistry and materials science.[1] Its derivatives

have been investigated for potential therapeutic uses, including antioxidant and antimicrobial

properties.[1] A clear understanding of its physical properties is fundamental to its safe

handling.
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Property Value Source

CAS Number 70254-45-4 [2]

Molecular Formula C₆H₇NO₂ [2]

Molecular Weight 125.13 g/mol [2]

Physical Form Solid [2]

Appearance Off-white Powder [3]

Melting Point >330 °C [2]

The exceptionally high melting point suggests strong intermolecular hydrogen bonding, which

is characteristic of compounds with multiple hydroxyl groups.[1] While this indicates low

volatility at ambient temperatures, it does not diminish the risks associated with airborne dust

during handling.

Section 2: Hazard Identification and GHS
Classification
6-Methylpyridine-2,4-diol is classified as a hazardous substance under the Globally

Harmonized System (GHS). All personnel must be familiar with its specific hazards before

handling.

GHS Classification Hazard Statement

Signal Word Warning

Pictogram Irritant

Skin Corrosion/Irritation H315: Causes skin irritation[1][2]

Serious Eye Damage/Irritation H319: Causes serious eye irritation[1][2]

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation[1][2]

The primary hazards are irritant in nature, affecting the skin, eyes, and respiratory system upon

direct contact or inhalation of dust particles. These classifications mandate stringent adherence

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://aksci.com/item_detail.php?cat=J60072
https://aksci.com/item_detail.php?cat=J60072
https://aksci.com/item_detail.php?cat=J60072
https://aksci.com/item_detail.php?cat=J60072
https://www.fishersci.co.uk/store/msds?partNumber=10347344&productDescription=50GR+6-Methylpyridin-2-ol%2C+97%25&countryCode=GB&language=en
https://aksci.com/item_detail.php?cat=J60072
https://www.smolecule.com/products/s836697
https://www.benchchem.com/product/b1395542?utm_src=pdf-body
https://www.smolecule.com/products/s836697
https://aksci.com/item_detail.php?cat=J60072
https://www.smolecule.com/products/s836697
https://aksci.com/item_detail.php?cat=J60072
https://www.smolecule.com/products/s836697
https://aksci.com/item_detail.php?cat=J60072
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1395542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


to the personal protective equipment (PPE) and handling protocols outlined below.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to risk mitigation, starting with engineering controls and

supplemented by appropriate PPE, is essential for preventing exposure.

3.1 Engineering Controls: The First Line of Defense The primary engineering control for

handling 6-Methylpyridine-2,4-diol powder is a certified chemical fume hood.[4] This is non-

negotiable. A fume hood ensures that any generated dust or aerosols are contained and

exhausted, preventing inhalation, which is a primary exposure route.[5] All weighing and

transfer operations involving the solid material must be conducted within the fume hood.

Ensure adequate ventilation in the general laboratory area as a secondary precaution.[4][6]

3.2 Personal Protective Equipment (PPE): A Self-Validating System PPE is the final barrier

between the researcher and the chemical. The selection of PPE must be based on a thorough

risk assessment of the procedures to be performed.

Eye and Face Protection: Chemical safety goggles or safety glasses with side shields are

mandatory.[3] This is to prevent eye contact with airborne particles, which can cause serious

irritation.[2]

Skin Protection:

Gloves: Use chemical-resistant gloves. Nitrile or neoprene gloves are recommended for

handling pyridine derivatives.[3][4] Always inspect gloves for tears or punctures before

use.[3] Contaminated gloves should be removed carefully, avoiding skin contact, and

disposed of as hazardous waste.[7]

Lab Coat: A long-sleeved lab coat is required to protect the skin on the arms and body.[3]

[4]

Respiratory Protection: Under normal conditions of use within a fume hood, respiratory

protection is not typically required.[7] However, if there is a potential for significant dust
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generation that cannot be controlled by local exhaust ventilation, a NIOSH/MSHA-approved

respirator should be used.[8]

Section 4: Protocols for Safe Handling and Storage
Adherence to a standardized workflow minimizes the risk of exposure and contamination.

4.1 Handling Protocol

Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clean and uncluttered. Assemble all necessary equipment and PPE.

Chemical Transfer: Conduct all transfers of 6-Methylpyridine-2,4-diol inside the fume hood.

Minimize the generation of dust by handling the container carefully and avoiding rapid

movements.[3][9]

During Use: Keep the container tightly closed when not in use.[3][10] Avoid contact with skin,

eyes, and clothing.[3] Do not eat, drink, or smoke in the laboratory.[3][11]

Post-Handling: After handling, decontaminate the work surface. Wash hands and any

exposed skin thoroughly with soap and water.[3][7] Remove and wash contaminated clothing

before reuse.[10]
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Caption: Standard workflow for handling 6-Methylpyridine-2,4-diol.
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4.2 Storage Protocol Proper storage is critical to maintaining the chemical's integrity and

ensuring safety.

Location: Store in a dry, cool, and well-ventilated area.[3][10]

Container: Keep the container tightly closed to prevent absorption of moisture and

contamination.[3][10]

Segregation: Store away from incompatible materials such as strong oxidizing agents and

strong acids.[3]

Security: It is recommended to store the container in a locked cabinet or an area accessible

only to authorized personnel.[8][12]

Section 5: Emergency and First Aid Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

5.1 First Aid Measures

Inhalation: If dust is inhaled, immediately move the person to fresh air. If breathing is difficult

or stops, provide artificial respiration. Seek medical attention if symptoms occur.[7][10]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[7][10] If skin irritation develops or

persists, seek medical attention.[7]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[7][10] Remove contact lenses if present and easy to do so.[7] Continue

rinsing and seek immediate medical attention.[7][10]

Ingestion: Rinse the mouth thoroughly with water. Do NOT induce vomiting.[10] Seek

medical attention if the person feels unwell.[7]

5.2 Accidental Release (Spill) Protocol

Evacuate: Clear the immediate area of all non-essential personnel.
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Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Protect: Wear appropriate PPE, including respiratory protection if necessary.[8]

Contain & Clean: Avoid generating dust.[9] Gently sweep or vacuum the spilled solid

material.[6] Place the collected material into a suitable, labeled, and sealed container for

hazardous waste disposal.[6][9]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the appropriate safety personnel.

Personnel Exposure Material Spill

EMERGENCY
(Spill or Exposure)

Identify Exposure Route Secure Area & Don PPE

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Remove Contaminated Clothing
Wash with Soap & Water (15+ min)

Rinse with Water (15+ min)
Remove Contacts if Safe Move to Fresh Air

Seek Medical Attention

Contain Spill
Sweep/Vacuum (No Dust)

Place in Labeled Waste Container

Decontaminate Area
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Caption: Decision-making workflow for emergency response.
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5.3 Fire-Fighting Measures

Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder, or

alcohol-resistant foam.[3]

Specific Hazards: Thermal decomposition can lead to the release of hazardous and irritating

gases, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).

[3][6]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1395542#6-methylpyridine-2-4-diol-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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